Cas no 1263215-16-2 (4-Chloro-2-(4-phenylpiperazin-1-yl)thiazole-5-carbaldehyde)

• Product Name: 4-Chloro-2-(4-phenylpiperazin-1-yl)thiazole-5-carbaldehyde
• CAS No: 1263215-16-2
• MF: C₁₄H₁₄ClN₃OS
• MW: 307.798460483551
• CID: 5158465
• Update Time: 2025-06-11

4-Chloro-2-(4-phenylpiperazin-1-yl)thiazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-(4-phenylpiperazin-1-yl)thiazole-5-carbaldehyde
• 4-Chloro-2-(4-phenyl-piperazin-1-yl)-thiazole-5-carbaldehyde

• Inchi： 1S/C14H14ClN3OS/c15-13-12(10-19)20-14(16-13)18-8-6-17(7-9-18)11-4-2-1-3-5-11/h1-5,10H,6-9H2
• InChI Key： MAZIBHNWNVFLOH-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)SC(=N1)N1CCN(C2C=CC=CC=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 332
• XLogP3: 3.8
• Topological Polar Surface Area: 64.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 4-Chloro-2-(4-phenylpiperazin-1-yl)thiazole-5-carbaldehyde

Comprehensive Overview of 4-Chloro-2-(4-phenylpiperazin-1-yl)thiazole-5-carbaldehyde (CAS No. 1263215-16-2)

4-Chloro-2-(4-phenylpiperazin-1-yl)thiazole-5-carbaldehyde is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a thiazole core substituted with a chloro group and a phenylpiperazine moiety, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its relevance in drug discovery, particularly in targeting central nervous system (CNS) disorders and metabolic pathways.

The compound’s CAS No. 1263215-16-2 ensures precise identification in chemical databases, which is critical for reproducibility in scientific studies. Its carbaldehyde functional group offers reactivity for further derivatization, enabling the creation of libraries for high-throughput screening. Recent trends in AI-driven drug design and computational chemistry have amplified interest in such scaffolds, as they align with the demand for novel small-molecule therapeutics.

In the context of green chemistry, 4-Chloro-2-(4-phenylpiperazin-1-yl)thiazole-5-carbaldehyde has been explored for its potential in sustainable synthesis routes. Researchers are optimizing its production to minimize waste and energy consumption, addressing the growing focus on environmentally friendly processes. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

From a commercial perspective, the compound’s applications extend to material science, where its heterocyclic structure contributes to the development of organic electronic materials. Its thiazole ring, known for electron-conducting properties, is being investigated for use in OLEDs and photovoltaic devices. This dual utility in life sciences and advanced materials underscores its interdisciplinary importance.

Frequently asked questions about CAS No. 1263215-16-2 include its solubility, stability under various conditions, and synthetic protocols. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound. For researchers, understanding its structure-activity relationship (SAR) is key to unlocking its full potential in target-based drug discovery.

In summary, 4-Chloro-2-(4-phenylpiperazin-1-yl)thiazole-5-carbaldehyde represents a convergence of innovation in medicinal chemistry, sustainability, and advanced materials. Its role in addressing contemporary challenges in healthcare and technology makes it a compound of enduring scientific and industrial relevance.